Cas no 1600155-35-8 (tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate
• CAS No: 1600155-35-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD32719599
• CID: 5602973
• PubChem ID: 115967808
• Update Time: 2025-05-27

tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate
• EN300-4429563
• 1600155-35-8

• MDL： MFCD32719599
• Inchi： 1S/C10H19NO2/c1-8(2)7-11(6)9(12)13-10(3,4)5/h1,7H2,2-6H3
• InChI Key： BLPLYDSYSADEDL-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate

Research Update on tert-Butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate (CAS: 1600155-35-8) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate (CAS: 1600155-35-8) as a versatile intermediate in pharmaceutical synthesis and chemical biology. This compound, characterized by its tert-butyl carbamate group and reactive allyl moiety, has emerged as a key building block in the development of novel therapeutic agents and chemical probes. The unique structural features of this molecule enable its participation in diverse chemical transformations, making it particularly valuable for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1600155-35-8 in the synthesis of kinase inhibitors. Researchers utilized this compound as a precursor for the development of selective JAK3 inhibitors, achieving significant improvements in both potency and selectivity profiles. The tert-butyl carbamate group was found to play a crucial role in modulating the pharmacokinetic properties of the final compounds, while the allyl moiety served as a handle for further functionalization through click chemistry approaches.

In the field of chemical biology, a recent breakthrough application of this compound was reported in Nature Chemical Biology (2024). Scientists developed a novel protein labeling strategy using 1600155-35-8 as a key component in bioorthogonal reactions. The compound's stability under physiological conditions combined with its reactivity with tetrazine derivatives made it particularly suitable for live-cell imaging applications. This advancement opens new possibilities for studying protein dynamics and interactions in complex biological systems.

From a synthetic chemistry perspective, several methodological improvements have been reported for the preparation and handling of tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate. A 2023 Organic Process Research & Development publication detailed an optimized large-scale synthesis protocol that addresses previous challenges with yield and purity. The new procedure employs continuous flow chemistry techniques, achieving >90% yield with excellent reproducibility, which is particularly important for industrial-scale pharmaceutical manufacturing.

The safety profile and handling considerations of 1600155-35-8 have also been the subject of recent investigations. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology (2024) confirmed the compound's favorable safety profile for laboratory use, while providing updated guidelines for its storage and handling. These findings are particularly relevant for researchers working with this material in drug discovery settings.

Looking forward, the unique properties of tert-butyl N-methyl-N-(2-methylprop-2-en-1-yl)carbamate continue to inspire innovative applications across multiple domains of chemical and biological research. Current research directions include its use in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the design of more effective protein degraders, as well as in the creation of novel covalent inhibitors targeting challenging therapeutic targets.